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Compound of Interest

Compound Name: Indan-2,2-dicarboxylic acid

Cat. No.: B1295680 Get Quote

This document provides comprehensive, step-by-step guidance for the safe handling and

disposal of Indan-2,2-dicarboxylic acid, tailored for researchers, scientists, and professionals

in drug development. Adherence to these procedures is critical for ensuring laboratory safety

and regulatory compliance.

Immediate Safety Protocols & Handling
Before handling Indan-2,2-dicarboxylic acid, it is imperative to be familiar with its potential

hazards. This compound is classified as a skin irritant, a serious eye irritant, and may cause

respiratory irritation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or eyeshields.

Hand Protection: Use chemical-impermeable gloves.

Respiratory Protection: In areas with potential for dust generation, use a dust mask (e.g.,

N95 type).

Body Protection: A standard lab coat is required.

Handling Procedures:

Always work in a well-ventilated area, preferably within a chemical fume hood[1].
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Avoid generating and inhaling dust.

Prevent all personal contact with the substance[1].

Do not eat, drink, or smoke in handling areas[1].

Wash hands thoroughly after handling the chemical[1].

Keep containers tightly closed when not in use[1].

Quantitative Data Summary
The following table summarizes key quantitative and safety data for Indan-2,2-dicarboxylic
acid.

Property Value Reference

CAS Number 2437-08-3 [2]

Molecular Formula C₁₁H₁₀O₄ [2]

Molecular Weight 206.19 g/mol [2]

Physical Form Solid

Melting Point 191-195 °C (decomposes)

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), STOT SE

3

Target Organs Respiratory system

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
The disposal of Indan-2,2-dicarboxylic acid must be conducted in strict accordance with local,

state, and federal regulations[1]. This chemical must never be disposed of down the drain or in

the regular trash[1].
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1. Waste Collection and Segregation:

Collect all waste materials, including residual solid Indan-2,2-dicarboxylic acid and any

contaminated items (e.g., weigh boats, gloves, wipes), in a designated waste container[1][3].

Treat the waste as a combustible solid.

Keep this waste stream separate from other chemical wastes, such as solvents or aqueous

solutions, to prevent dangerous reactions[4][5].

2. Containerization:

Use a container that is in good condition, leak-proof, and chemically compatible with the

acid[3]. The original product container is often the best choice[3].

Ensure the container has a tightly fitting cap and is kept closed at all times except when

waste is being added[5][6][7].

3. Labeling:

The waste container must be clearly and accurately labeled.

The label must include the words "Hazardous Waste," the full chemical name "Indan-2,2-
dicarboxylic acid," and a clear indication of the associated hazards (e.g., "Irritant")[8].

4. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) that is at or near the point of waste generation[6][8].

The storage area must be cool, dry, and well-ventilated, away from heat sources or direct

sunlight[1][5].

5. Final Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup[1][6][8].
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Follow their specific procedures for waste hand-off. Do not attempt to transport the waste

yourself.

Disposal of Empty Containers:

According to EPA guidelines, containers that held hazardous chemicals must be triple-rinsed

with a suitable solvent to remove all residue[7].

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste[7].

After triple-rinsing, deface or remove all original labels from the container, and it may then be

disposed of as regular solid waste[3].

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of Indan-
2,2-dicarboxylic acid waste.
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Indan-2,2-dicarboxylic Acid Disposal Workflow

Waste Generated
(Solid, Contaminated PPE, etc.)

Is the waste mixed with
other chemical types (e.g., solvents)?

Segregate into a dedicated,
compatible container.

 No 
 Yes 

(Consult EHS for mixed waste protocol,
then segregate remaining pure waste)

Label container clearly:
'Hazardous Waste'

'Indan-2,2-dicarboxylic acid'
'Irritant'

Store sealed container in a designated
Satellite Accumulation Area (SAA).

Contact Environmental Health &
Safety (EHS) for pickup.

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of Indan-2,2-dicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. scbt.com [scbt.com]

3. vumc.org [vumc.org]

4. acewaste.com.au [acewaste.com.au]

5. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

6. ehrs.upenn.edu [ehrs.upenn.edu]

7. rtong.people.ust.hk [rtong.people.ust.hk]

8. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Indan-2,2-
dicarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295680#indan-2-2-dicarboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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